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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B1140463

Desethylatrazine-d7 is a deuterated form of Desethylatrazine, a metabolite of the herbicide
atrazine. The incorporation of deuterium isotopes is a common practice in analytical chemistry,
particularly for use as an internal standard in quantitative analyses by methods such as mass
spectrometry. This document provides a focused overview of the molecular weight of
Desethylatrazine-d7.

Molecular Composition and Weight

The key difference between Desethylatrazine and Desethylatrazine-d7 lies in the isotopic
substitution of seven hydrogen atoms with deuterium. This substitution results in a higher
molecular weight for the deuterated compound.

Compound Chemical Formula Molecular Weight ( g/mol )
Desethylatrazine-d7 CeH3D7CINs[1][2] 194.67[2][3]
Desethylatrazine (unlabeled) CeH10CINs[4] 187.63

The molecular weight of Desethylatrazine-d7 is 194.67 g/mol . Its chemical formula is
CeHsD7CINs. The unlabeled counterpart, Desethylatrazine, has a molecular weight of 187.63
g/mol and the chemical formula CeH10CINs. The increase in mass is attributable to the seven
deuterium atoms in the isopropyl group of the molecule.

Logical Relationship of Isotopic Labeling
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The following diagram illustrates the relationship between the parent compound and its
deuterated analog.
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Caption: Isotopic labeling process for Desethylatrazine-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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